Cas no 2870682-23-6 (1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate)

• Product Name: 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate
• CAS No: 2870682-23-6
• MF: C₁₃H₁₇FO₂
• MW: 224.271287679672
• CID: 5937974
• Update Time: 2025-09-27

1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate

• Inchi： 1S/C13H17FO2/c1-8-9(2)11(14)7-6-10(8)12(15)16-13(3,4)5/h6-7H,1-5H3
• InChI Key： DWVCSBSCSXQBDL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC=C(F)C(C)=C1C

Experimental Properties

• Density: 1.049±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 280.8±35.0 °C(Predicted)

Additional information on 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate

Professional Introduction to 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate (CAS No. 2870682-23-6)

1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate, a compound with the chemical formula C₁₁H₁₃FO₂, is a derivative of benzoic acid that features a fluoro substituent and two methyl groups at the 2 and 3 positions. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of the fluoro group and the dimethyl groups at specific positions on the benzene ring imparts distinct electronic and steric characteristics, making it a valuable intermediate in synthetic chemistry.

The CAS No. 2870682-23-6 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and study. As a member of the benzoate family, this compound exhibits both lipophilic and slightly polar properties, which can be advantageous in designing bioactive molecules with enhanced solubility and metabolic stability. The 1,1-dimethylethyl (tert-butyl) group further contributes to its molecular rigidity, which can be beneficial in maintaining the conformational integrity of drug candidates during biological interactions.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their ability to modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The fluoro substituent in 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate can enhance the compound's interaction with biological targets by influencing electronic distributions and hydrophobicity. This has led to its exploration as a building block in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological activity. For instance, modifications at the 4-fluoro position or the 2,3-dimethyl substituents have been investigated for their potential to improve binding interactions with enzymes or receptors. These studies highlight the compound's versatility and its role in advancing drug discovery efforts.

The dimethyl groups at the 2 and 3 positions on the benzene ring contribute to steric hindrance, which can be strategically employed to optimize drug-receptor interactions. This steric profile is particularly relevant in designing molecules that require precise spatial orientation within biological targets. Additionally, the electron-withdrawing nature of the fluoro group can modulate charge distribution across the molecule, influencing its reactivity and binding properties. Such features make 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate for potential therapeutic applications. Molecular modeling studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders or inflammatory pathways. These predictions are supported by experimental data from preliminary assays conducted by research teams aiming to identify novel lead compounds for drug development.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and synthetic challenge. Key steps include Friedel-Crafts acylation followed by fluorination and selective methylation. The use of advanced catalytic systems has improved yields and purity profiles, making it more feasible for large-scale production. Such synthetic methodologies are critical for ensuring that researchers have access to high-quality starting materials for further derivatization and testing.

In conclusion, 1,1-Dimethylethyl 4-fluoro-2,3-dimethylbenzoate (CAS No. 2870682-23-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. The combination of fluoro, dimethyl, and tert-butyl substituents provides a versatile scaffold for designing bioactive molecules with optimized pharmacokinetic properties. Ongoing research continues to uncover new possibilities for this compound in drug discovery efforts worldwide.